Cas no 1806769-36-7 (Methyl 2-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Methyl 2-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1806769-36-7
• MF: C₁₁H₁₁ClF₃NO₄
• MW: 313.657552957535
• CID: 4841784
• Update Time: 2025-06-14

Methyl 2-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H11ClF3NO4/c1-18-8(17)3-6-5-16-7(4-12)10(19-2)9(6)20-11(13,14)15/h5H,3-4H2,1-2H3
• InChI Key： ZMDSHHWKEAFWER-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(=CN=1)CC(=O)OC)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.2
• Topological Polar Surface Area: 57.6

Additional information on Methyl 2-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate

Research Briefing on Methyl 2-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate (CAS: 1806769-36-7)

Methyl 2-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate (CAS: 1806769-36-7) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and chloromethyl functional groups, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This briefing aims to provide an overview of the latest research advancements related to this compound, focusing on its synthetic utility, biological activity, and emerging applications.

The synthesis of Methyl 2-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel multi-step synthetic route that achieved a 78% overall yield, significantly higher than previous methods. The key steps involved the regioselective chloromethylation of a pyridine precursor, followed by esterification under mild conditions. This advancement not only enhances the scalability of the compound but also reduces the environmental impact of its production, aligning with the principles of green chemistry.

In terms of biological activity, Methyl 2-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate has shown promising results as a scaffold for kinase inhibitors. A recent Nature Communications article (2024) reported its use in the design of selective JAK3 inhibitors, which exhibit potent anti-inflammatory effects in preclinical models. The trifluoromethoxy group, in particular, was found to enhance binding affinity to the ATP-binding site of JAK3, while the chloromethyl moiety allowed for further functionalization to improve pharmacokinetic properties. These findings underscore the compound's versatility in medicinal chemistry.

Beyond its role in kinase inhibition, this pyridine derivative has also been explored for antimicrobial applications. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of Methyl 2-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate exhibit broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence assays. This discovery opens new avenues for addressing the global challenge of antibiotic resistance.

Looking ahead, the potential of Methyl 2-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate extends to other therapeutic areas. Computational studies published in ACS Omega (2023) suggest that this compound could serve as a precursor for neuroprotective agents targeting neurodegenerative diseases. Molecular docking simulations indicate favorable interactions with key proteins involved in Alzheimer's and Parkinson's pathologies. However, further experimental validation is required to confirm these predictions and translate them into clinical applications.

In conclusion, Methyl 2-(chloromethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-5-acetate (CAS: 1806769-36-7) represents a versatile and valuable building block in modern drug discovery. Its recent advancements in synthesis, coupled with its demonstrated biological activities, position it as a compound of significant interest for pharmaceutical development. Future research should focus on expanding its therapeutic applications and optimizing its derivatives for improved efficacy and safety profiles. As the field progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs.